N-[[4-[2-(diethylamino)ethoxy]phenyl]methyl]-1-(4-methyl-1,2,5-oxadiazol-3-yl)ethanamine

• IUPAC Name: N-[[4-[2-(diethylamino)ethoxy]phenyl]methyl]-1-(4-methyl-1,2,5-oxadiazol-3-yl)ethanamine
• InChI: InChI=1S/C18H28N4O2/c1-5-22(6-2)11-12-23-17-9-7-16(8-10-17)13-19-14(3)18-15(4)20-24-21-18/h7-10,14,19H,5-6,11-13H2,1-4H3
• InChI Key: WXHPHXADQXHPEV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC1=CC=C(C=C1)CNC(C)C2=NON=C2C
• Molecular Formula: C18H28N4O2
• Molecular Weight: 332.4 g/mol

Description

N-[[4-[2-(diethylamino)ethoxy]phenyl]methyl]-1-(4-methyl-1,2,5-oxadiazol-3-yl)ethanamine is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[4-[2-(diethylamino)ethoxy]phenyl]methyl]-1-(4-methyl-1,2,5-oxadiazol-3-yl)ethanamine typically involves multiple steps, starting from readily available starting materials. The key steps in the synthesis include:

Formation of the oxadiazole ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Attachment of the ethanamine group: This step involves the reaction of the oxadiazole intermediate with an appropriate amine under controlled conditions.

Introduction of the diethylaminoethoxy group: This step typically involves nucleophilic substitution reactions where the diethylaminoethoxy group is introduced to the phenyl ring.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, optimized reaction temperatures, and pressures, as well as purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[[4-[2-(diethylamino)ethoxy]phenyl]methyl]-1-(4-methyl-1,2,5-oxadiazol-3-yl)ethanamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the functional groups within the compound.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the phenyl ring or the oxadiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents such as halogens (Cl2, Br2) or alkylating agents can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[[4-[2-(diethylamino)ethoxy]phenyl]methyl]-1-(4-methyl-1,2,5-oxadiazol-3-yl)ethanamine has several applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential as a biochemical probe or as a ligand in receptor studies.

Medicine: Research may explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders.

Industry: The compound could be used in the development of new materials or as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism by which N-[[4-[2-(diethylamino)ethoxy]phenyl]methyl]-1-(4-methyl-1,2,5-oxadiazol-3-yl)ethanamine exerts its effects is likely related to its interaction with specific molecular targets. These may include:

Receptors: The compound may bind to specific receptors, modulating their activity.

Enzymes: It may act as an inhibitor or activator of certain enzymes, affecting biochemical pathways.

Ion Channels: The compound could influence ion channel activity, altering cellular signaling.

Comparison with Similar Compounds

N-[[4-[2-(diethylamino)ethoxy]phenyl]methyl]-1-(4-methyl-1,2,5-oxadiazol-3-yl)ethanamine can be compared with other similar compounds to highlight its uniqueness:

N-[[4-[2-(dimethylamino)ethoxy]phenyl]methyl]-1-(4-methyl-1,2,5-oxadiazol-3-yl)ethanamine: This compound has a dimethylamino group instead of a diethylamino group, which may affect its chemical properties and biological activity.

N-[[4-[2-(diethylamino)ethoxy]phenyl]methyl]-1-(4-methyl-1,2,5-thiadiazol-3-yl)ethanamine: The oxadiazole ring is replaced with a thiadiazole ring, potentially altering its reactivity and applications.

By comparing these compounds, researchers can better understand the structure-activity relationships and optimize the compound for specific applications.